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Compound of Interest

Compound Name: 5-Chloro-2-ethynylpyridine

Cat. No.: B566242 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous and safe

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the operational use and disposal of 5-Chloro-2-ethynylpyridine,

a compound instrumental in various organic synthesis processes. Adherence to these protocols

is critical for ensuring laboratory safety and maintaining the integrity of research.

Physicochemical and Hazard Data
Below is a summary of the available quantitative data for 5-Chloro-2-ethynylpyridine. It is

important to note that some of this data is predicted and should be used as a guideline in

conjunction with empirical observations and established laboratory safety practices.

Property Value Source

CAS Number 1196153-33-9 [1]

Molecular Formula C7H4ClN [1]

Molecular Weight 137.57 g/mol [1]

Physical Form Solid [1]

Boiling Point 193.1 ± 25.0 °C (Predicted) [1]

Density 1.23 ± 0.1 g/cm3 (Predicted) [1]

Appearance Light brown to brown solid [1]
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Hazard Summary: 5-Chloro-2-ethynylpyridine is classified as a substance that causes

serious eye irritation and may cause respiratory irritation.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 5-Chloro-2-
ethynylpyridine. The following table outlines the minimum required PPE.

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Eyes/Face Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles to protect

against splashes.

Body Laboratory coat

A flame-resistant lab coat, fully

buttoned, is required to protect

against incidental contact.

Respiratory NIOSH-approved respirator

To be used in a well-ventilated

area or a chemical fume hood.

If dusts are generated, a

particulate respirator is

necessary.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to mitigate risks. The following

workflow provides a step-by-step guide from preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b566242?utm_src=pdf-body
https://www.benchchem.com/product/b566242?utm_src=pdf-body
https://www.benchchem.com/product/b566242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Review SDS

- Don appropriate PPE
- Prepare work area in fume hood

Handling
- Weigh and dispense carefully

- Avoid generating dust
- Keep container closed when not in use

Spill Response
- Evacuate immediate area

- Alert supervisor
- Use absorbent material for small spills

If spill occurs

Storage
- Store in a cool, dry, well-ventilated area
- Keep away from incompatible materials

- Ensure container is tightly sealed

Post-procedure

Waste Collection
- Collect in a labeled, sealed container
- Do not mix with other waste streams

Generate waste

First Aid
- Eye Contact: Flush with water for 15 mins
- Skin Contact: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Seek immediate medical attention

If exposure occurs

Disposal
- Dispose of as hazardous waste

- Follow institutional and local regulations

Click to download full resolution via product page

Safe Handling Workflow for 5-Chloro-2-ethynylpyridine.

Experimental Protocols: Step-by-Step Guidance
1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before commencing any work.

Ensure a certified chemical fume hood is in proper working order.

Don all required Personal Protective Equipment (PPE) as detailed in the table above.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the containment area.
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2. Handling and Operation:

When weighing the solid, do so in a manner that avoids the generation of dust. A weighing

boat or enclosed balance is recommended.

Keep the container of 5-Chloro-2-ethynylpyridine tightly sealed when not in use to prevent

the release of dust or vapors.

All manipulations of the compound should be carried out within the chemical fume hood.

3. Spill and Emergency Procedures:

Small Spills: In the event of a small spill within the fume hood, use an inert absorbent

material to clean the area. Place the contaminated material into a sealed, labeled hazardous

waste container.

Large Spills: For larger spills, evacuate the immediate area and alert your supervisor and the

institutional safety office.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

4. Storage Plan:

Store 5-Chloro-2-ethynylpyridine in a cool, dry, and well-ventilated area.

The storage container must be tightly sealed and clearly labeled.
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Store away from incompatible materials such as strong oxidizing agents.

5. Disposal Plan:

All waste containing 5-Chloro-2-ethynylpyridine, including contaminated lab supplies, must

be treated as hazardous waste.

Collect waste in a designated, sealed, and clearly labeled container.

Disposal must be conducted in accordance with all local, state, and federal regulations.

Consult your institution's environmental health and safety department for specific guidance.

Occupational Exposure Limits (OELs):

No specific Occupational Exposure Limits (OELs) have been established for 5-Chloro-2-
ethynylpyridine. In the absence of specific limits, it is crucial to handle this compound with

the utmost care, always utilizing engineering controls like a chemical fume hood and

appropriate PPE to minimize any potential for exposure.

By adhering to these detailed safety and logistical protocols, researchers can confidently and

safely handle 5-Chloro-2-ethynylpyridine, fostering a secure and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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